Cas no 6003-11-8 (9,10-Anthracenedione,1-hydroxy-2-methoxy-)

• Product Name: 9,10-Anthracenedione,1-hydroxy-2-methoxy-
• CAS No: 6003-11-8
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 514496
• PubChem ID: 80103
• Update Time: 2025-06-24

9,10-Anthracenedione,1-hydroxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-hydroxy-2-methoxy-
• Alizarin 2-methyl ether
• 1-hydroxy-2-methoxyanthracene-9,10-dione
• 1-hydroxy-2-methoxy-9,10-anthracenedione
• 1-Hydroxy-2-methoxy-anthrachinon
• 1-Hydroxy-2-methoxyanthraquinone
• alizarin-2-methyl ether
• Alizarin-2-methylaether
• Anthraquinone,1-hydroxy-2-methoxy
• MLS001049042
• SMR000387052
• CHEBI:2575
• FS-7812
• AKOS030495513
• 1-HYDROXY-2-METHOXY-9,10-DIHYDROANTHRACENE-9,10-DIONE
• SCHEMBL1426486
• AE-848/01284025
• DTXSID30208759
• 1-Hydroxy-2-methoxyanthra-9,10-quinone
• Anthraquinone, 1-hydroxy-2-methoxy-
• NCGC00246219-01
• CCRIS 6434
• 1-Hydroxy-2-methoxyanthra-9,10-quinone #
• 9,10-Anthracenedione, 1-hydroxy-2-methoxy-
• Q27105724
• 6003-11-8
• CHEMBL451977
• 1-hydroxy-2-methoxy-anthracene-9,10-dione
• BYQWRZGQEZAOPQ-UHFFFAOYSA-N
• SR-01000262737-1
• Alizarin-2-methyl-ether
• SR-01000262737
• NS00094676
• STL564978

• Inchi： 1S/C15H10O4/c1-19-11-7-6-10-12(15(11)18)14(17)9-5-3-2-4-8(9)13(10)16/h2-7,18H,1H3
• InChI Key： BYQWRZGQEZAOPQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C3C=CC=CC=3C(C=2C=1O)=O)=O

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Red cryst.
• PSA: 63.60000
• LogP: 2.17620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 9,10-Anthracenedione,1-hydroxy-2-methoxy-

Comprehensive Overview of 1-Hydroxy-2-Methoxy-9,10-Anthracenedione (CAS No. 6003-11-8)

1-Hydroxy-2-methoxy-9,10-anthracenedione, also known by its CAS number 6003-11-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of anthraquinones, which are widely studied for their diverse biological activities and potential applications in medicine and industry.

The molecular structure of 1-hydroxy-2-methoxy-9,10-anthracenedione consists of a 9,10-anthracenedione core with a hydroxyl group at the 1-position and a methoxy group at the 2-position. This unique arrangement of functional groups imparts specific chemical properties and reactivity patterns that make it an interesting subject for both academic and industrial research.

In recent years, there has been growing interest in the biological activities of anthraquinones, including 1-hydroxy-2-methoxy-9,10-anthracenedione. Studies have shown that this compound exhibits potent antioxidant, anti-inflammatory, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1-hydroxy-2-methoxy-9,10-anthracenedione effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines in vitro. These findings suggest its potential as a therapeutic agent for various inflammatory diseases.

The anticancer properties of 1-hydroxy-2-methoxy-9,10-anthracenedione have also been extensively investigated. Research conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These mechanisms are crucial for the development of novel anticancer drugs with fewer side effects compared to traditional chemotherapy agents.

Beyond its biological activities, 1-hydroxy-2-methoxy-9,10-anthracenedione has found applications in dye synthesis and as a precursor for other organic compounds. Its strong chromophore properties make it an excellent choice for producing dyes with high color intensity and stability. Additionally, the compound's reactivity with various functional groups allows chemists to synthesize a wide range of derivatives with tailored properties for specific applications.

In the pharmaceutical industry, the synthesis and purification of 1-hydroxy-2-methoxy-9,10-anthracenedione are critical steps in ensuring its efficacy and safety. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to analyze the purity and structure of this compound. These methods provide valuable insights into its chemical behavior and help optimize synthetic routes for large-scale production.

The environmental impact of compounds like 1-hydroxy-2-methoxy-9,10-anthracenedione is another area of active research. Scientists are exploring ways to develop more sustainable synthesis methods that minimize waste and reduce the use of hazardous reagents. Green chemistry principles are increasingly being applied to ensure that the production and use of these compounds are environmentally friendly.

In conclusion, 1-hydroxy-2-methoxy-9,10-anthracenedione (CAS No. 6003-11-8) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and diverse biological activities make it an important subject for ongoing research. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for healthcare and industry.